molecular formula C24H26N2O2 B5649989 1-[(3-ethyl-5-methylisoxazol-4-yl)carbonyl]-3,3-diphenylpiperidine

1-[(3-ethyl-5-methylisoxazol-4-yl)carbonyl]-3,3-diphenylpiperidine

Cat. No. B5649989
M. Wt: 374.5 g/mol
InChI Key: WJTXEBSKQRJOGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "1-[(3-ethyl-5-methylisoxazol-4-yl)carbonyl]-3,3-diphenylpiperidine" belongs to a class of chemicals that typically involve the functionalization of piperidine derivatives. These compounds are relevant in various chemical syntheses and research due to their distinct chemical structures and potential biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves multistep chemical reactions including cyclization, condensation, and functional group transformations. The specific details for the synthesis of this compound are not directly provided but can be inferred from related chemical syntheses, such as the use of Claisen-Schmidt reactions, cyclization of ethyl acetoacetate, and subsequent reactions to introduce isoxazole and piperidine derivatives (Gümüş et al., 2022).

Molecular Structure Analysis

The molecular structure of compounds in this category typically involves detailed analysis using X-ray crystallography or NMR techniques. For instance, the crystal structures of related compounds reveal details about the conformation, bond lengths, and angles, providing insight into the three-dimensional arrangement and stability of the molecule (Brehm et al., 1992).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, such as 1,3-dipolar cycloadditions, leading to novel structures with potential biological activities. They often exhibit regio- and stereoselective reactions due to their distinct molecular frameworks (Kumar et al., 2006).

properties

IUPAC Name

(3,3-diphenylpiperidin-1-yl)-(3-ethyl-5-methyl-1,2-oxazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N2O2/c1-3-21-22(18(2)28-25-21)23(27)26-16-10-15-24(17-26,19-11-6-4-7-12-19)20-13-8-5-9-14-20/h4-9,11-14H,3,10,15-17H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WJTXEBSKQRJOGL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NOC(=C1C(=O)N2CCCC(C2)(C3=CC=CC=C3)C4=CC=CC=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(3-Ethyl-5-methylisoxazol-4-yl)carbonyl]-3,3-diphenylpiperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.